N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide

• IUPAC Name: N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H18N2O3S/c1-12-3-4-14(13(2)7-12)9-19(23)22-20-21-16(10-26-20)15-5-6-17-18(8-15)25-11-24-17/h3-8,10H,9,11H2,1-2H3,(H,21,22,23)
• InChI Key: ZGSPNCOHOOXEQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC4=C(C=C3)OCO4)C
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol

Description

N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide, also known as BTA-EG6, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. BTA-EG6 is a member of the thiazole-based compounds that possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.

Scientific Research Applications

Antitumor Activity

Researchers have synthesized derivatives bearing different heterocyclic ring systems, including N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide structures, to evaluate their potential antitumor activities. Notably, compounds with the N-[4-(benzothiazole-2-yl)phenyl]acetamide structure demonstrated considerable anticancer activity against a range of cancer cell lines, highlighting their promise as anticancer agents (Yurttaş, Tay, & Demirayak, 2015).

Antioxidant and Anti-inflammatory Properties

A series of novel N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides, closely related to the compound , were synthesized and evaluated for their antioxidant and anti-inflammatory activities. The studies found compounds that exhibited significant antioxidant and anti-inflammatory activities, demonstrating the chemical structure's utility in developing therapeutic agents with these properties (Koppireddi et al., 2013).

Metabolic Stability Improvement

Research focused on the structural modification of compounds, including those with N-(benzo[d]thiazol-2-yl)acetamide frameworks, to improve metabolic stability. For instance, variations of the benzothiazole ring were explored to reduce deacetylation and thereby enhance the metabolic stability of these compounds, which is crucial for developing more effective and durable therapeutic agents (Stec et al., 2011).

Antimicrobial Activity

A number of studies have synthesized derivatives incorporating the N-(benzo[d]thiazol-2-yl)acetamide motif to evaluate their antimicrobial potential. These compounds have been tested against a variety of pathogenic bacteria and fungi, with some showing promising antibacterial and antifungal activities. This suggests their potential application in addressing microbial resistance and developing new antimicrobial agents (Rezki, 2016).